(S)-Ethyl 4-amino-2-((tert-butoxycarbonyl)amino)-4-oxobutanoate

• IUPAC Name: ethyl (2S)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoate
• InChI: InChI=1S/C11H20N2O5/c1-5-17-9(15)7(6-8(12)14)13-10(16)18-11(2,3)4/h7H,5-6H2,1-4H3,(H2,12,14)(H,13,16)/t7-/m0/s1
• InChI Key: QTFVCKXWOYFEPQ-ZETCQYMHSA-N
• Canonical SMILES: CCOC(=O)C(CC(=O)N)NC(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)[C@H](CC(=O)N)NC(=O)OC(C)(C)C
• Molecular Formula: C11H20N2O5
• Molecular Weight: 260.29 g/mol
• CAS RN: 84787-81-5

Description

The compound is a derivative of amino acids with tert-butoxycarbonyl (Boc) groups. The Boc group is a common protecting group used in organic synthesis.

Synthesis Analysis

Tertiary butyl esters, such as the tert-butoxycarbonyl group in your compound, find large applications in synthetic organic chemistry. A method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems.

Chemical Reactions Analysis

The tert-butoxycarbonyl (Boc) group is often used in organic synthesis because of its inertness toward catalytic hydrogenolysis and resistance toward hydrolysis under most basic conditions and nucleophilic reagents.

Scientific Research Applications

Synthesis of Complex Molecules

This compound is utilized as a key intermediate in the synthesis of diverse organic molecules. For instance, it has been employed in the synthesis of 2,3-dicyanopyrazine and ethyl 5-amino-4,6-dicyanobiphenyl-3-carboxylate derivatives from ethyl aroylpyruvates. This process demonstrates its utility in the formation of heterocyclic compounds with potential applications in material science and as intermediates in pharmaceutical synthesis (Moloudi et al., 2018). Additionally, the compound has been identified as an important chiral intermediate for the synthesis of specific pharmaceutical agents, showcasing its relevance in the production of enantiomerically pure substances (Zhang Xingxian, 2012).

Antibacterial Activity

Research has also explored the compound's role in the design and synthesis of novel molecules with antibacterial properties. A study involving the synthesis of 1-(8-(ayloxy)-2-(trifluoromethyl)Imidazo [1, 2-a]pyrazin-6-yl) ethan-1-amine derivatives demonstrated its utility in creating compounds with evaluated antibacterial activity, indicating its potential in developing new antimicrobial agents (Prasad, 2021).

Peptide Synthesis

The compound finds significant application in peptide synthesis, where it serves as a building block for the construction of peptides with specific functionalities. Its role in enantioselective synthesis and as a component in peptide coupling reactions highlights its versatility in synthetic organic chemistry. For instance, its use in the synthesis of peptides possessing a trifluoromethyl ketone group as protease inhibitors against SARS-CoV underscores its importance in medicinal chemistry (Sydnes et al., 2006).

Antioxidant Properties

Investigations into the antioxidant properties of derivatives of this compound contribute to the understanding of its potential in mitigating oxidative stress. This research avenue is critical for the development of compounds that could protect against cellular damage caused by free radicals, with implications for treating diseases associated with oxidative stress (Stanchev et al., 2009).

Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s always important to handle all chemicals with appropriate safety measures.

Future Directions

The use of tert-butoxycarbonyl (Boc) groups in organic synthesis is a well-established practice and continues to be a significant tool in synthetic chemistry. Future research may focus on developing more efficient and sustainable methods for introducing the Boc group into organic compounds.